ethyl N-(2-dibutoxyphosphoryl-1,1,1,3,3,3-hexafluoropropan-2-yl)carbamate

• IUPAC Name: ethyl N-(2-dibutoxyphosphoryl-1,1,1,3,3,3-hexafluoropropan-2-yl)carbamate
• InChI: InChI=1S/C14H24F6NO5P/c1-4-7-9-25-27(23,26-10-8-5-2)12(13(15,16)17,14(18,19)20)21-11(22)24-6-3/h4-10H2,1-3H3,(H,21,22)
• InChI Key: VBZGXFZYJSLYMP-UHFFFAOYSA-N
• Canonical SMILES: CCCCOP(=O)(C(C(F)(F)F)(C(F)(F)F)NC(=O)OCC)OCCCC
• Molecular Formula: C14H24F6NO5P
• Molecular Weight: 431.31 g/mol
• CAS No.: 330944-05-3

Description

Ethyl N-(2-dibutoxyphosphoryl-1,1,1,3,3,3-hexafluoropropan-2-yl)carbamate, also known as EDDP, is a chemical compound that has been widely used in scientific research due to its unique properties. EDDP is a carbamate derivative of hexafluoropropanol, which is a highly reactive alcohol. EDDP has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool in various fields of research.

Mechanism of Action

The mechanism of action of ethyl N-(2-dibutoxyphosphoryl-1,1,1,3,3,3-hexafluoropropan-2-yl)carbamate is not fully understood, but it is believed to act by inhibiting the activity of various enzymes that are involved in cellular metabolism. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter in the brain.
Biochemical and Physiological Effects:
This compound has a wide range of biochemical and physiological effects, including antitumor activity, neurotoxicity, and inhibition of acetylcholinesterase activity. This compound has also been shown to induce oxidative stress and apoptosis in cancer cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

Ethyl N-(2-dibutoxyphosphoryl-1,1,1,3,3,3-hexafluoropropan-2-yl)carbamate has several advantages for lab experiments, including its high potency and selectivity for certain enzymes and proteins. However, this compound also has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for research on ethyl N-(2-dibutoxyphosphoryl-1,1,1,3,3,3-hexafluoropropan-2-yl)carbamate, including its potential use as a therapeutic agent for cancer and other diseases. Further research is also needed to fully understand the mechanisms of action of this compound and its effects on cellular metabolism. Additionally, there is a need for the development of new methods for the synthesis and purification of this compound.

Scientific Research Applications

Ethyl N-(2-dibutoxyphosphoryl-1,1,1,3,3,3-hexafluoropropan-2-yl)carbamate has been used in various scientific research applications, including drug development, biochemical studies, and environmental monitoring. This compound has been shown to have potent antitumor activity, making it a promising candidate for cancer therapy. It has also been used as a tool in biochemical studies to investigate the mechanisms of action of various enzymes and proteins.